Cas no 2680722-78-3 (3-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid)
3-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- EN300-28285631
- 2680722-78-3
- 3-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid
- 3-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid
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- Inchi: 1S/C14H17NO5/c1-3-7-19-14(18)15-10(2)9-20-12-6-4-5-11(8-12)13(16)17/h3-6,8,10H,1,7,9H2,2H3,(H,15,18)(H,16,17)
- InChI Key: UFWXTHDOPDKHHQ-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C(=O)O)C=1)CC(C)NC(=O)OCC=C
Computed Properties
- Exact Mass: 279.11067264g/mol
- Monoisotopic Mass: 279.11067264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 84.9Ų
3-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28285631-0.05g |
3-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid |
2680722-78-3 | 0.05g |
$912.0 | 2023-05-25 | ||
| Enamine | EN300-28285631-0.1g |
3-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid |
2680722-78-3 | 0.1g |
$956.0 | 2023-05-25 | ||
| Enamine | EN300-28285631-0.25g |
3-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid |
2680722-78-3 | 0.25g |
$999.0 | 2023-05-25 | ||
| Enamine | EN300-28285631-0.5g |
3-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid |
2680722-78-3 | 0.5g |
$1043.0 | 2023-05-25 | ||
| Enamine | EN300-28285631-1.0g |
3-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid |
2680722-78-3 | 1g |
$1086.0 | 2023-05-25 | ||
| Enamine | EN300-28285631-2.5g |
3-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid |
2680722-78-3 | 2.5g |
$2127.0 | 2023-05-25 | ||
| Enamine | EN300-28285631-5.0g |
3-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid |
2680722-78-3 | 5g |
$3147.0 | 2023-05-25 | ||
| Enamine | EN300-28285631-10.0g |
3-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid |
2680722-78-3 | 10g |
$4667.0 | 2023-05-25 |
3-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Danlei Xiang Nanoscale, 2021,13, 5497-5506
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 3-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid
Comprehensive Overview of 3-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid (CAS No. 2680722-78-3)
3-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid (CAS No. 2680722-78-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique carbamate and benzoic acid functional groups, is often explored for its potential applications in drug development and targeted therapy. Researchers are particularly interested in its molecular structure, which combines a propoxy linker with an allyloxycarbonyl group, offering versatility in synthetic chemistry.
In recent years, the demand for custom synthesis and high-purity intermediates has surged, driven by advancements in precision medicine and bioconjugation techniques. 3-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid aligns with these trends, as its structure enables efficient protein labeling and drug delivery systems. Its CAS No. 2680722-78-3 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in academic and industrial research.
The compound's synthetic pathway often involves protection-deprotection strategies, making it a subject of interest for organic chemists. Its allyl-protected amine group is particularly valuable for click chemistry applications, a hot topic in biocompatible material design. Additionally, its benzoic acid moiety contributes to its solubility profile, a critical factor in formulation development.
From an SEO perspective, queries such as "3-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid uses" or "CAS 2680722-78-3 suppliers" are trending, indicating commercial and scientific interest. The compound's potential role in antibody-drug conjugates (ADCs) and small-molecule inhibitors further elevates its profile. Laboratories focusing on cancer research and inflammatory diseases often prioritize this molecule due to its modifiable scaffold.
Quality control of 3-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid typically involves HPLC and NMR spectroscopy, ensuring compliance with GMP standards. Its stability under various pH conditions and compatibility with enzymatic reactions make it a reliable choice for high-throughput screening. As the pharmaceutical industry shifts toward personalized therapies, this compound's structural flexibility positions it as a key player in innovative drug design.
In summary, 3-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}propoxy)benzoic acid (CAS No. 2680722-78-3) exemplifies the intersection of chemical innovation and therapeutic potential. Its multifaceted applications, from bioconjugation to material science, underscore its importance in contemporary research. For scientists and suppliers alike, understanding its properties and market dynamics is essential for leveraging its full potential.
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